N-(3-Fluoro-5-iodo-phenyl)-methanesulfonamide

• Molecular Formula: C7H7FINO2S
• Molecular Weight: 315.11 g/mol
• IUPAC Name: N-(3-fluoro-5-iodophenyl)methanesulfonamide
• InChI: InChI=1S/C7H7FINO2S/c1-13(11,12)10-7-3-5(8)2-6(9)4-7/h2-4,10H,1H3
• InChI Key: KIRWHDCLZPKDEV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC(=CC(=C1)I)F

Description

N-(3-Fluoro-5-iodo-phenyl)-methanesulfonamide is a useful research compound. Its molecular formula is C7H7FINO2S and its molecular weight is 315.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 3-fluoro-5-iodoaniline (600 mg, 2.53 mmol) (prepared as described in published PCT International Application WO96/23783 A1, published Aug. 8, 1996), methanesulfonyl chloride (896 mg, 7.83 mmol), triethylamine (1.91 g, 18.9 mmol), and N,N-dimethylamino-4-pyridine (31 mg, 0.253 mmol) in CH2Cl2 (10 mL) and stir at room temperature overnight. Dilute with 1.00N aqueous HCl (20 mL) and extract into ethyl acetate. Dry (MgSO4) and concentrate organics to a yellow solid. Dissolve solid in THF (50 mL) and add 1.0M tetrabutylammonium fluoride (2.8 mL). Heat to reflux for 3.5 h. Cool to room temperature, dilute with H2O, and extract into ethyl acetate. Dry (MgSO4) and concentrate organics. Chromatograph on silica gel (40 g), eluting with 20% to 35% ethyl acetate/hexanes affords 618 mg (78%) of the title compound as a white solid. MS (ES) 314 (M−H); HPLC shows 100% purity.